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Compound of Interest

Compound Name: 2,6-Dichloro-5-fluoronicotinamide

Cat. No.: B046746

Essential Safety and Handling Guide for 2,6-
Dichloro-5-fluoronicotinamide

This guide provides crucial safety and logistical information for the handling and disposal of
2,6-Dichloro-5-fluoronicotinamide (CAS: 113237-20-0). The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals.

Chemical Hazard and Classification

2,6-Dichloro-5-fluoronicotinamide is classified as a hazardous substance. It is harmful if
swallowed, in contact with skin, or if inhaled. It is known to cause skin irritation, serious eye
irritation, and may cause respiratory irritation.[1][2]
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Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment
is mandatory when handling 2,6-Dichloro-5-fluoronicotinamide.

e Eye and Face Protection: Wear chemical splash-resistant safety glasses or goggles with side
protection.[1] A face shield may be appropriate for certain procedures.[1] Ensure that an
eyewash station is readily accessible.[2][3]

e Skin Protection:

o Gloves: Wear protective gloves.[2] Regularly inspect gloves for any signs of degradation
and replace them frequently.

o Clothing: A laboratory coat is the minimum requirement.[1] For tasks with a higher risk of
exposure, wear appropriate protective clothing to prevent skin contact.[2]

o Footwear: Always wear close-toed footwear.[1] Safety footwear that covers the entire foot
is recommended in areas where chemicals are handled.[4]
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o Respiratory Protection: Use this compound only in a well-ventilated area, preferably within a
fume hood.[1][2] If engineering controls are insufficient, a NIOSH- or CEN-certified respirator
with a patrticle filter should be used.[1][2] A self-contained breathing apparatus must be
available for emergencies.[2]

Operational Plan: Step-by-Step Handling Procedure

e Preparation:

o

Before handling, ensure you are familiar with the substance's hazards by reviewing the
Safety Data Sheet (SDS).

o

Work in a designated, well-ventilated area, such as a chemical fume hood.[2]

Ensure that an emergency eyewash station and safety shower are in close proximity and

o

are in good working order.[3]

o

Assemble all necessary equipment and reagents before starting the procedure.

e Handling:

[¢]

Avoid direct contact with the substance.[2]

o

Do not breathe in dust, fumes, or vapors.[1] Avoid the formation or spread of dust in the
air.[2]

o

Wear the appropriate PPE as detailed above.

o

Wash hands thoroughly after handling the compound, even if gloves were worn.[1]

[¢]

Do not eat, drink, or smoke in the laboratory area.[1]
o Storage:
o Store in a cool, well-ventilated area in a tightly closed container.[2]

o Long-term storage at 2-8°C is recommended.[1]
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o Store away from incompatible materials such as strong oxidizing agents and strong acids.

[2]

Disposal Plan

All waste materials contaminated with 2,6-Dichloro-5-fluoronicotinamide must be treated as

hazardous waste.

Containment:

o Collect waste material in a closable, labeled container.[2]
o Do not dispose of this chemical into drains or rivers.[2]
Disposal:

o Dispose of the contents and container to an approved waste disposal plant in accordance
with local, state, and federal regulations.[1]

Emergency Procedures

In case of skin contact: Immediately remove all contaminated clothing.[2] Wash the affected
area with plenty of soap and water for at least 15 minutes.[1][5] Seek medical attention if
irritation occurs.[1]

In case of eye contact: Immediately flush the eyes with running water for at least 15 minutes,
holding the eyelids open.[2] Remove contact lenses if present and easy to do.[1] Seek
immediate medical attention.[1]

If inhaled: Move the person to fresh air and keep them in a position comfortable for
breathing.[1] If the person feels unwell, call a poison center or doctor.[1]

If swallowed: Wash out the mouth with water.[2] Do not induce vomiting.[2] If the person is
conscious, give them half a liter of water to drink.[2] Seek immediate medical advice.[Z]

In case of a spill: Mark out the contaminated area and prevent access.[2] For minor spills,
use an inert absorbent material to clean up and place it in a suitable container for disposal.
[5] For major spills, evacuate the area and contact emergency services.[6]
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Experimental Workflow

The following diagram illustrates the standard workflow for handling 2,6-Dichloro-5-
fluoronicotinamide in a laboratory setting.
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Caption: Workflow for Safe Handling of 2,6-Dichloro-5-fluoronicotinamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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